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Compound of Interest

Compound Name: Propoxate, (S)-

Cat. No.: B12749363

Essential Safety and Handling Guide for
Propoxate, (S)-

Disclaimer: A specific Safety Data Sheet (SDS) for Propoxate, (S)- (CAS No. 7036-58-0) is not
readily available in public domains. The following guidance is based on information for
structurally related compounds, Etomidate and Metomidate, general safety protocols for
handling hazardous chemicals, and available GHS classification data for Propoxate. It is crucial
to supplement this information with a risk assessment specific to your laboratory's standard
operating procedures.

Propoxate is an anesthetic agent that is structurally related to Etomidate and Metomidate and
has been used as an anesthetic in fish.[1] Due to the limited toxicological data available for
Propoxate, it should be handled with caution as a potentially hazardous substance.

Hazard Identification

Based on available data, Propoxate is classified with the following hazards:
e Skin Irritation[2]
e Serious Eye Irritation[2]

o May cause respiratory irritation[2]
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Its related compound, Etomidate, is harmful if swallowed or inhaled and is very toxic to aquatic

life.[3][4][5] Metomidate hydrochloride is also harmful if swallowed, causes skin and serious eye

irritation, may cause drowsiness or dizziness, and is harmful to aquatic life with long-lasting

effects.[6] Given these factors, stringent safety measures are essential.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Propoxate, (S)-.

The following table summarizes the recommended PPE.

Equipment Specification Rationale
) Chemical-resistant gloves To prevent skin contact, as
Hand Protection o ] o
(e.g., Nitrile rubber). Propoxate is a skin irritant.[2]
) Safety glasses with side- To protect against splashes
Eye Protection , o
shields or goggles. and eye irritation.[2]

Skin and Body Protection

To prevent contamination of
Laboratory coat. )
personal clothing.

Respiratory Protection

Use in a well-ventilated area. A o ) )
] To minimize inhalation, as it
NIOSH-approved respirator ]
_ _ may cause respiratory
may be necessary if handling T
] irritation.[2]
powders or creating aerosols.

Experimental Protocols: Handling and Disposal

Workflow

The following diagram and procedural steps outline the safe handling and disposal of

Propoxate, (S)-.
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Safe Handling and Disposal Workflow for Propoxate, (S)-.
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Step-by-Step Handling Procedures:
e Preparation:

o Thoroughly review this safety information and any available institutional guidelines before
handling.

o Ensure a well-ventilated area, such as a chemical fume hood, is used for all
manipulations.[7]

o Put on all required personal protective equipment as detailed in the table above.

e Handling:

[e]

Avoid all personal contact with the substance, including inhalation.[7]

o

When weighing or transferring the substance, do so carefully to avoid the generation of
dust or aerosols.

o

Keep containers securely sealed when not in use.[7]

[¢]

Do not eat, drink, or smoke in the area where the chemical is handled.[4]

e In Case of a Spill:

[e]

Evacuate the area.

o

Wear appropriate PPE, including respiratory protection.

[¢]

Cover the spill with an absorbent material.

[¢]

Collect the spilled material and place it in a sealed container for disposal.

[e]

Clean the spill area thoroughly.
Disposal Plan:

Propoxate, (S)- and its related compounds are very toxic to aquatic life.[3][4][5] Therefore,
proper disposal is critical to prevent environmental contamination.
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e Waste Segregation:

o All waste materials contaminated with Propoxate, (S)-, including unused product,
contaminated labware, and cleaning materials, must be collected as hazardous waste.

o Do not dispose of this chemical down the drain or in the regular trash.
e Waste Labeling and Storage:
o Collect waste in a designated, properly labeled, and sealed container.

o The label should clearly identify the contents as "Hazardous Waste" and include the name
"Propoxate, (S)-".

o Store the waste container in a designated satellite accumulation area.
» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

Quantitative Data for Related Compounds

The following table provides toxicity data for the related compound Etomidate, which may offer
some insight into the potential hazards of Propoxate.

Compound Toxicity Data Species
Etomidate LD50 (Oral) 650 mg/kg
LD50 (Intravenous) 14.8 mg/kg

TDLO (Oral) 0.3 ml/kg

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12749363?utm_src=pdf-body
https://www.benchchem.com/product/b12749363?utm_src=pdf-body
https://www.benchchem.com/product/b12749363?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12749363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

1. Propoxate - Wikipedia [en.wikipedia.org]

2. Propyl 1-(1-phenylethyl)-1H-imidazole-5-carboxylate | C15H18N202 | CID 65591 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 3. cdn.caymanchem.com [cdn.caymanchem.com]
e 4. tcichemicals.com [tcichemicals.com]

e 5. chemicalbook.com [chemicalbook.com]

e 6. biosynth.com [biosynth.com]

e 7. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Propoxate,
(S)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12749363#personal-protective-equipment-for-
handling-propoxate-s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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